1,3,6,9,12-Pentaoxacyclotetradecane

• CAS No.: 295-42-1
• Molecular Formula: C9H18O5
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 1,3,6,9,12-pentaoxacyclotetradecane
• InChI: InChI=1S/C9H18O5/c1-3-11-5-7-13-9-14-8-6-12-4-2-10-1/h1-9H2
• InChI Key: VWZHQAUGSQDVLY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCOCOCCOCCO1

Description

1,3,6,9,12-Pentaoxacyclotetradecane is a macrocyclic polyether compound containing five oxygen atoms within a 14-membered ring. Its structure consists of repeating ethylene oxide units linked by ether bonds, forming a crown ether-like topology. This compound has been studied for its cationic polymerization behavior, which is driven by the strain in its macrocyclic structure . While its direct applications are less documented in the provided evidence, its structural analogs—particularly sulfur- or nitrogen-substituted derivatives—demonstrate significant utility in pharmaceutical and materials science research.

Comparison with Similar Compounds

Smaller and Larger Homologs

• 1,3,6,9-Tetraoxacycloundecane : A smaller 11-membered ring with four oxygen atoms. Reduced ring size may limit its ability to complex cations compared to larger homologs.
• 1,3,6,9,12,15-Hexaoxacycloheptadecane : A 17-membered ring with six oxygen atoms. Increased ring size and oxygen count enhance cation-binding selectivity, particularly for larger ions like K⁺ or Na⁺ .

Compound Name	Ring Size	Oxygen Atoms	Molecular Formula	Molecular Weight	Key Applications
1,3,6,9-Tetraoxacycloundecane	11	4	C₈H₁₆O₄	176.21	Cation complexation (small ions)
1,3,6,9,12-Pentaoxacyclotetradecane	14	5	C₁₀H₂₀O₅	220.26	Polymerization studies
1,3,6,9,12,15-Hexaoxacycloheptadecane	17	6	C₁₂H₂₄O₆	264.32	Ion-selective sensors

Methyl-Substituted Derivatives

Sulfur-Containing Analogues

1,3,6,9,12-Pentaoxa-2-thiacyclotetradecane 2,2-dioxide

• Structure : Replaces one oxygen with a sulfoxide group (S=O).
• Properties :
  • Higher molecular weight (256.27 vs. 220.26) due to sulfur inclusion .
  • Sulfoxide enhances hydrogen-bonding capacity and biological activity (e.g., anti-inflammatory, antifungal effects) .
• Applications : Drug design scaffold, PEG linker synthesis .

Property	1,3,6,9,12-Pentaoxacyclotetradecane	1,3,6,9,12-Pentaoxa-2-thiacyclotetradecane 2,2-dioxide
Molecular Formula	C₁₀H₂₀O₅	C₈H₁₆O₇S
Molecular Weight	220.26	256.27
Functional Groups	Ethers	Ethers, sulfoxide
Key Applications	Polymerization	Pharmaceuticals, PEG linkers

Silicon-Containing Analogues

1,3,6,9,12-Pentaoxa-2-silacyclotetradecane

• Structure : Replaces one oxygen with a dimethylsilicon group (Si(CH₃)₂).
• Properties: Larger atomic radius of silicon introduces conformational flexibility. Potential use in silicone-based materials or as a ligand for heavy metals .

Nitrogen-Containing Analogues

3,6,9,12-Tetraazatetradecane-1,14-diamine acetate

• Structure : Replaces oxygen atoms with nitrogen, forming a polyazamacrocycle.
• Properties :
  • Enhanced metal-chelation capability (e.g., for Cu²⁺ or Ni²⁺).
  • Applications in catalysis or biomedical imaging .

Functionalized Derivatives

1,14-Diazido-3,6,9,12-tetraoxatetradecane

• Structure : Terminal azide (-N₃) groups on a tetraoxa backbone.
• Applications : Click chemistry cross-linker for bioconjugation .

3,6,9,12,15-Pentaoxaheptadecane, 1,17-bis(4-nitrophenoxy)-

• Structure : Nitrophenyl groups enhance electron-withdrawing properties.
• Applications : Photoresponsive materials or nitroaromatic probes .

Key Research Findings

• Biological Activity: Sulfur-containing analogs exhibit notable bioactivity, with sulfoxide groups critical for drug-receptor interactions .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1,3,6,9,12-Pentaoxacyclotetradecane, and how do reaction conditions influence yield?

• Methodological Answer : Cyclic polyethers like 1,3,6,9,12-Pentaoxacyclotetradecane are typically synthesized via cyclization of linear polyether precursors under high-dilution conditions to favor intramolecular reactions over polymerization. Key steps include:

• Precursor Preparation : Linear polyethers are synthesized using Williamson ether synthesis or nucleophilic substitution, with careful control of stoichiometry to ensure proper chain length.
• Cyclization : Use of templating agents (e.g., metal ions) to preorganize the linear precursor, followed by activation (e.g., Mitsunobu reaction) to form the macrocycle .
• Optimization : Employ factorial design (e.g., varying temperature, solvent polarity, and catalyst concentration) to maximize yield and minimize byproducts .
  • Data Consideration : Monitor reaction progress via thin-layer chromatography (TLC) and characterize intermediates using $^1H$-NMR to confirm structural integrity .

Q. What spectroscopic and chromatographic techniques are critical for characterizing 1,3,6,9,12-Pentaoxacyclotetradecane?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : $^1H$- and $^{13}C$-NMR are essential for confirming the cyclic structure and oxygen atom placement. For example, deshielded protons adjacent to oxygen atoms appear at 3.5–4.5 ppm in $^1H$-NMR .
• Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) validates molecular mass (e.g., calculated monoisotopic mass ~250.178 Da for related pentaoxa compounds) .
• HPLC-Purity Analysis : Reverse-phase HPLC with UV detection (210–220 nm) identifies impurities; optimize mobile phase (e.g., acetonitrile/water gradients) for resolution .

Advanced Research Questions

Q. How can computational modeling predict host-guest binding behavior of 1,3,6,9,12-Pentaoxacyclotetradecane in supramolecular chemistry?

• Methodological Answer :

• Molecular Dynamics (MD) Simulations : Use software like GROMACS to model cavity size and flexibility. Predicted cavity diameters (~0.5–0.8 nm) guide selection of guest molecules (e.g., alkali metal ions) .
• Density Functional Theory (DFT) : Calculate binding energies for host-guest complexes. For example, oxygen lone pairs in the macrocycle may stabilize cations via ion-dipole interactions .
• Validation : Compare computational results with experimental data from isothermal titration calorimetry (ITC) or $^1H$-NMR titration to assess binding constants ($K_a$) .

Q. What strategies mitigate thermal and oxidative degradation of 1,3,6,9,12-Pentaoxacyclotetradecane in high-temperature applications?

• Methodological Answer :

• Thermogravimetric Analysis (TGA) : Determine decomposition onset temperatures (e.g., ~200–250°C for similar polyethers). Degradation pathways (e.g., ether cleavage) are identified via evolved gas analysis (EGA) .
• Stabilization : Incorporate antioxidants (e.g., BHT) or use inert atmospheres (N$_2$/Ar) during synthesis and storage. Structural modifications (e.g., methyl substituents) enhance thermal stability by reducing ring strain .

Q. How do impurities in 1,3,6,9,12-Pentaoxacyclotetradecane impact its performance in membrane technologies?

• Methodological Answer :

• Impurity Profiling : Use LC-MS to detect linear oligomers or unreacted precursors. Even 1–2% impurities can disrupt membrane permeability or selectivity .
• Purification : Gradient recrystallization (e.g., from ethanol/water mixtures) or size-exclusion chromatography (SEC) removes high-molecular-weight byproducts .
• Performance Testing : Evaluate purified samples in diffusion cells (e.g., Franz cells) to correlate purity with transport efficiency .